Cas no 39843-57-7 (1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde)

• Product Name: 1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
• CAS No: 39843-57-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 2667323
• Update Time: 2023-08-06

1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
• 1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde

• Inchi： 1S/C13H13NO3/c1-16-11-5-6-13(17-2)12(8-11)14-7-3-4-10(14)9-15/h3-9H,1-2H3
• InChI Key： GKGGOGLEYRUJRE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C=CC=C1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Topological Polar Surface Area: 40.5